Cas no 1341168-58-8 (3-Fluoro-4-(furan-3-yl)benzoic acid)

• Product Name: 3-Fluoro-4-(furan-3-yl)benzoic acid
• CAS No: 1341168-58-8
• MF: C₁₁H₇FO₃
• MW: 206.169886827469
• CID: 5717511
• PubChem ID: 63948119
• Update Time: 2025-10-22

3-Fluoro-4-(furan-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-745969
• 1341168-58-8
• AKOS013263568
• 3-fluoro-4-(furan-3-yl)benzoicacid
• 3-fluoro-4-(furan-3-yl)benzoic acid
• 3-Fluoro-4-(furan-3-yl)benzoic acid

• Inchi： 1S/C11H7FO3/c12-10-5-7(11(13)14)1-2-9(10)8-3-4-15-6-8/h1-6H,(H,13,14)
• InChI Key： AKTUAPNJUJGRLX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1=COC=C1

Computed Properties

• Exact Mass: 206.03792224g/mol
• Monoisotopic Mass: 206.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Fluoro-4-(furan-3-yl)benzoic acid

Comprehensive Overview of 3-Fluoro-4-(furan-3-yl)benzoic acid (CAS No. 1341168-58-8): Properties, Applications, and Research Insights

3-Fluoro-4-(furan-3-yl)benzoic acid (CAS No. 1341168-58-8) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and material science research. This compound features a furan ring substituted at the 3-position and a fluoro group at the 3-position of the benzoic acid scaffold, making it a versatile intermediate for drug discovery and organic synthesis. Its unique structural attributes, including the electron-withdrawing fluorine and heterocyclic furan moiety, contribute to its reactivity and potential applications in designing bioactive molecules.

In recent years, the demand for fluorinated benzoic acid derivatives has surged due to their role in optimizing drug pharmacokinetics. Researchers frequently search for terms like "fluorinated furan derivatives in drug design" or "CAS 1341168-58-8 applications", reflecting the compound's relevance in medicinal chemistry. The 3-Fluoro-4-(furan-3-yl)benzoic acid is particularly noted for its potential as a building block in small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), aligning with the trending focus on targeted protein degradation therapies.

From a synthetic perspective, the compound's benzoic acid core allows for straightforward derivatization, enabling the creation of esters, amides, or other functionalized analogs. This adaptability is critical for high-throughput screening campaigns, where structure-activity relationship (SAR) studies are paramount. Laboratories often explore "furan-3-yl benzoic acid synthesis" or "fluorinated aromatic acid solubility" to address challenges in purification and yield optimization.

Environmental and green chemistry considerations have also influenced research around 1341168-58-8. With growing interest in sustainable synthetic routes, scientists are investigating catalytic methods to incorporate the furan ring without heavy metal catalysts. This aligns with broader industry trends toward biobased feedstocks, as furan derivatives can be sourced from renewable carbohydrates.

Analytical characterization of 3-Fluoro-4-(furan-3-yl)benzoic acid typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These techniques are essential for verifying the compound's identity, especially given the rise of AI-assisted retrosynthesis tools that rely on accurate structural data. Queries such as "CAS 1341168-58-8 NMR peaks" or "HPLC method for fluorinated furan acids" are common among analytical chemists.

In material science, the compound's π-conjugated system and polar functional groups make it a candidate for organic electronic materials. Researchers studying organic semiconductors or conductive polymers may investigate its thermal stability and electronic properties. The furan ring's oxygen heteroatom could further enhance intermolecular interactions in thin-film applications.

Regulatory and safety profiles of 1341168-58-8 are frequently addressed in REACH compliance discussions. While not classified as hazardous under current guidelines, proper handling of fluorinated compounds requires attention to waste disposal protocols. This underscores the importance of chemical lifecycle assessment in industrial settings.

Future directions for 3-Fluoro-4-(furan-3-yl)benzoic acid may include its integration into covalent organic frameworks (COFs) or as a ligand in transition-metal catalysis. As the scientific community prioritizes multifunctional building blocks, this compound's dual functionality (carboxylic acid and furan) positions it as a valuable asset for interdisciplinary innovation.